Cas no 1131222-53-1 (2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1131222-53-1
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 2853501
• PubChem ID: 68728075
• Update Time: 2025-04-21

2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID801193391
• 1131222-53-1
• 5-Bromo-3,4-dihydro-2-(2-propen-1-yl)-1(2H)-isoquinolinone
• 2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
• PJBUVUFVNIVPOO-UHFFFAOYSA-N
• SCHEMBL3648486

• Inchi： 1S/C12H12BrNO/c1-2-7-14-8-6-9-10(12(14)15)4-3-5-11(9)13/h2-5H,1,6-8H2
• InChI Key： PJBUVUFVNIVPOO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(N(CC=C)CCC=21)=O

Computed Properties

• Exact Mass: 265.01023Da
• Monoisotopic Mass: 265.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų